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Compound of Interest

Compound Name: 2-(4-Bromophenyl)quinazoline
Cat. No.: B11839861
Get Quote
\ J

Executive Summary: The Structural Fingerprint

2-(4-Bromophenyl)quinazoline represents a critical scaffold in medicinal chemistry,
particularly as a pharmacophore for EGFR tyrosine kinase inhibitors and antimicrobial agents.
Unlike its parent compound (2-phenylquinazoline), the introduction of a para-bromo substituent
significantly alters the solid-state packing kinetics, solubility profile, and intermolecular binding

potential.

This guide provides an in-depth structural analysis, contrasting the target molecule against its
non-halogenated and chlorinated analogs. It serves as a blueprint for researchers validating
the synthesis and solid-state characterization of this compound.

Comparative Performance Analysis

The following table contrasts the physicochemical and crystallographic properties of 2-(4-
Bromophenyl)quinazoline with its primary structural alternatives.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11839861#bc-rfq
https://www.benchchem.com/product/b11839861/docs?utm_src=pdf-body#publish-comparison-guide-crystal-structure-analysis-xrd-of-2-4-bromophenyl-quinazoline
https://www.benchchem.com/product/b11839861/docs?utm_src=pdf-body#publish-comparison-guide-crystal-structure-analysis-xrd-of-2-4-bromophenyl-quinazoline
https://www.benchchem.com/product/b11839861/docs?utm_src=pdf-body#publish-comparison-guide-crystal-structure-analysis-xrd-of-2-4-bromophenyl-quinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11839861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Validation & Comparative

Check Availability & Pricing

Feature

2-(4-
Bromophenyl)quinaz
oline (Target)

2-Phenylquinazoline
(Parent/Control)

2-(4-
Chlorophenyl)quinaz
oline (Alternative)

Crystal Habit

Prismatic/Needles

(Solvent dependent)

Plate-like

Needles

Melting Point

High (~140-145 °C)
(Enhanced lattice

energy)

Moderate (117-119
OC)

Moderate-High

Space Group

P21/c or Pca21
(Polymorph
dependent)

Pca2i1 (Orthorhombic)

P21/c (Monoclinic)

Key Interaction

Halogen Bonding (C-
Br---N / C-Br---1)

Weak C-H---N / 11-Tt
Stacking

Weak C-Cl---1t

Solubility Low (Lipophilic) Moderate Low-Moderate
High (Br is a heavy )
N o Moderate (Requires
XRD Utility atom, facilitating Moderate

phasing)

high-res data)

Key Insight: The Bromine Effect is the differentiator. While the parent molecule relies solely on

-1t stacking and weak van der Waals forces, the 4-bromo derivative introduces a strong

structure-directing halogen bond. This results in a higher melting point and more rigid crystal

lattice, which correlates with improved stability but reduced solubility in polar solvents.

Deep Dive: Crystal Architecture & Mechanism
The Unit Cell and Molecular Conformation

In the solid state, the quinazoline core is essentially planar. The phenyl ring at the C2 position

typically rotates out of plane to minimize steric repulsion with the H atom at C4.

» Torsion Angle: The dihedral angle between the quinazoline and phenyl planes is typically 20—

40°.
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o Planarity: The 4-Br substituent does not significantly alter the planarity of the phenyl ring
itself but locks the molecular conformation through intermolecular anchoring.

Supramolecular Assembly (The "Performance™ Driver)

The "performance” of a crystal structure refers to its stability and packing efficiency.

» TI-1T Stacking: The electron-deficient pyrimidine ring of one molecule stacks over the
electron-rich phenyl ring of an adjacent molecule (Centroid-centroid distance ~3.6-3.8 A).

» Halogen Bonding (The Br Advantage): The bromine atom acts as a Lewis acid (o-hole donor)
interacting with the Lewis basic Nitrogen (N1 or N3) of a neighboring quinazoline. This C-
Br---N interaction is directional and stronger than typical Hydrogen bonds, creating infinite 1D
chains that cross-link via 1t-stacking.

Experimental Protocols (Self-Validating)
Synthesis & Crystallization Workflow

Objective: Synthesize high-purity 2-(4-Bromophenyl)quinazoline and grow single crystals
suitable for SC-XRD.

Reagents:

2-Aminobenzaldehyde (1.0 eq)

4-Bromobenzaldehyde (1.0 eq)

lodine (I2, 10 mol% catalyst) or Ammonia (NH3s)

Solvent: Ethanol or Methanol[1]
Step-by-Step Protocol:

e Condensation: Dissolve 2-aminobenzaldehyde (10 mmol) and 4-bromobenzaldehyde (10
mmol) in Ethanol (20 mL).

o Catalysis: Add lodine (1 mmol) and stir at room temperature for 15 minutes, then reflux for
3-5 hours. Monitor via TLC (Hexane:EtOAc 4:1).
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o Workup: Cool to room temperature. Pour into crushed ice containing sodium thiosulfate (to
guench iodine).

« |solation: Filter the precipitate. Wash with cold water.[2] Recrystallize from hot Ethanol.
e Crystal Growth (Critical Step):

o Dissolve 50 mg of pure product in a 1:1 mixture of Chloroform/Ethanol (5 mL).

o Filter into a clean vial. Cap with parafilm and poke 3 small holes.

o Allow slow evaporation at 20 °C for 3-5 days. Look for colorless/pale-yellow prisms.

XRD Data Collection Strategy

e Mounting: Select a crystal with sharp edges (approx 0.2 x 0.2 x 0.1 mm). Mount on a glass
fiber or MiTeGen loop using paratone oil.

o Temperature: Collect data at 100 K (Cryostream) to minimize thermal motion of the heavy
Bromine atom.

« Radiation: Mo-Ka (A = 0.71073 A) is preferred over Cu-Ka to reduce absorption effects from
Bromine (Absorption coefficient

will be significant).

Visualizations
Synthesis and Characterization Workflow

The following diagram outlines the logical flow from raw materials to solved structure.

Precursors:
2-Aminobenzaldehyde
+ 4-Bromobenzaldehyde

Condensation » | Recrystallization »_| Slow Evaporation »_| SC-XRD Analysis Direct MethOdSI Solved Structure
=1 (12 catalyst, Reflux) = (Ethanol) "] (CHCI3/EtOH) "1 (Mo-Ka, 100K) (P21/c or Pca21)

Click to download full resolution via product page
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Caption: Workflow for the synthesis, purification, and structural determination of 2-(4-
Bromophenyl)quinazoline.

Interaction Network (Conceptual)

This diagram illustrates the competing intermolecular forces that stabilize the crystal lattice.

Molecule A
(Quinazoline Core)

Pi-Pi Stacking
(3.6 A)

Molecule B Halogen Bond
(Neighbor) (C-Br...N)

vdW Forces
(C-H...Pi)

Molecule C
(Neighbor)

Click to download full resolution via product page

Caption: Schematic of the primary stabilizing forces: m-1t stacking and the structure-directing
Halogen Bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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